Cas no 71784-42-4 (Butanoic-3-14C acid,3-oxo-, methyl ester (9CI))
71784-42-4 structure
Product Name:Butanoic-3-14C acid,3-oxo-, methyl ester (9CI)
CAS No:71784-42-4
MF:C5H8O3
MW:118.107763290405
CID:548453
PubChem ID:12208346
Update Time:2025-04-19
Butanoic-3-14C acid,3-oxo-, methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Butanoic-3-14C acid,3-oxo-, methyl ester (9CI)
- METHYL ACETOACETATE, [3-14C]
- Methyl acetoacetate,[3-14c]
- 71784-42-4
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- Inchi: 1S/C5H8O3/c1-4(6)3-5(7)8-2/h3H2,1-2H3/i4+2
- InChI Key: WRQNANDWMGAFTP-DOMIDYPGSA-N
- SMILES: O(C)C(C[14C](C)=O)=O
Computed Properties
- Exact Mass: 118.05058610g/mol
- Monoisotopic Mass: 118.05058610g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 0.13850
Butanoic-3-14C acid,3-oxo-, methyl ester (9CI) Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
71784-42-4 (Butanoic-3-14C acid,3-oxo-, methyl ester (9CI)) Related Products
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